Cas no 1164526-60-6 (methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 1164526-60-6
• MF: C₂₀H₂₀N₂O₆S
• MW: 416.447604179382
• CID: 6506628
• Update Time: 2025-07-21

methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(3,4-dimethoxybenzoyl)imino]-6-methoxy-, methyl ester, (2Z)-

• Inchi： 1S/C20H20N2O6S/c1-25-13-6-7-14-17(10-13)29-20(22(14)11-18(23)28-4)21-19(24)12-5-8-15(26-2)16(9-12)27-3/h5-10H,11H2,1-4H3/b21-20-
• InChI Key： YHJFTYBQHULFEO-MRCUWXFGSA-N
• SMILES： S1C2=CC(OC)=CC=C2N(CC(OC)=O)/C/1=N/C(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 595.6±60.0 °C(Predicted)
• pka: -2.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1164526-60-6)

Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate, a compound with the chemical identifier CAS No. 1164526-60-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule is characterized by a complex arrangement of functional groups, including dimethoxybenzoyl and methoxy substituents, which contribute to its unique chemical properties. The presence of these groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate has emerged as a promising candidate in this regard. Its molecular structure suggests potential activity in multiple pharmacological areas, making it a subject of extensive research and development.

One of the most compelling aspects of this compound is its ability to interact with specific enzymes and receptors involved in inflammatory and immunomodulatory processes. Studies have indicated that the dimethoxybenzoyl moiety may enhance binding affinity to certain protein targets, thereby modulating downstream signaling pathways. This has led to investigations into its potential use as an anti-inflammatory agent.

The benzothiazole core of Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate is another key feature that contributes to its pharmacological profile. Benzothiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The methoxy groups further enhance these properties by increasing lipophilicity and improving metabolic stability.

Recent research has also explored the potential of this compound in oncology. The ability of Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate to inhibit the activity of certain kinases and growth factor receptors has been highlighted in several preclinical studies. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

The synthesis and characterization of this compound have been subjects of detailed investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structural integrity of Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate.

In addition to its pharmacological properties, the compound's chemical stability has been extensively studied. Factors such as pH sensitivity, temperature dependence, and interactions with other molecules have been carefully examined to ensure its suitability for various applications. These studies have provided valuable insights into how environmental conditions can influence its reactivity and efficacy.

The potential applications of Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate extend beyond traditional pharmaceuticals. Its unique structural features make it a versatile scaffold for designing new drugs targeting a wide range of diseases. Furthermore, its compatibility with various drug delivery systems enhances its practicality for clinical use.

Ongoing clinical trials are evaluating the safety and efficacy of derivatives based on this compound in human patients. Preliminary results have been promising, indicating that it may offer significant therapeutic benefits with minimal side effects. These trials are expected to provide further evidence supporting its use in treating inflammatory disorders and cancer.

The development of Methyl 2-(2Z)-2-(3,4-dimethoxybenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-y acetate is a testament to the progress being made in medicinal chemistry. By leveraging cutting-edge synthetic techniques and computational methods, researchers are able to design and optimize molecules with high precision. This approach has led to the discovery of several novel compounds with therapeutic potential.

In conclusion，Methyl 2-(2Z)-2-(dimethoxybenzoyl) imino - methoxy
-
-
-
-
-
-
-
-
-
-
-
-
-











CAS No.1164552>60>6 strong > strong > strong > strong > strong > strong > strong > strong > p >